Cas no 27074-08-4 (1,3-Benzenedicarboxylic acid, 5-chloro-2,4,6-trifluoro-)

1,3-Benzenedicarboxylic acid, 5-chloro-2,4,6-trifluoro- structure
27074-08-4 structure
Product Name:1,3-Benzenedicarboxylic acid, 5-chloro-2,4,6-trifluoro-
CAS No:27074-08-4
MF:C8H2ClF3O4
MW:254.547292232513
CID:1429073
Update Time:2024-08-15

1,3-Benzenedicarboxylic acid, 5-chloro-2,4,6-trifluoro- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxylic acid, 5-chloro-2,4,6-trifluoro-
    • 5-chloro-2,4,6-trifluoroisophthalic acid
    • Inchi: 1S/C8H2ClF3O4/c9-3-5(11)1(7(13)14)4(10)2(6(3)12)8(15)16/h(H,13,14)(H,15,16)
    • InChI Key: VAHHXWBHINRSFX-UHFFFAOYSA-N
    • SMILES: C1(C(O)=O)=C(F)C(Cl)=C(F)C(C(O)=O)=C1F

Computed Properties

  • Exact Mass: 253.95936

Experimental Properties

  • Density: 1.830±0.06 g/cm3(Predicted)
  • Boiling Point: 373.1±42.0 °C(Predicted)
  • PSA: 74.6
  • pka: 1.24±0.10(Predicted)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.